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Abstract
1,5-Diazecane-6,10-dione, a ten-membered cyclic diamide, represents a scaffold of interest

within the broader class of medium-sized heterocyclic compounds. While its specific discovery

and detailed historical account are not extensively documented in readily available scientific

literature, its structural classification as a cyclic diamide places it within a family of molecules

recognized for their potential in supramolecular chemistry and as frameworks for biologically

active agents. This guide provides a comprehensive overview of the available information on

1,5-Diazecane-6,10-dione, including its chemical properties, a proposed synthetic protocol

based on established chemical principles, and a discussion of the general context of medium-

sized diazacyclic diones in drug discovery. Due to the limited specific research on this

compound, this document also highlights the current knowledge gaps and potential areas for

future investigation.

Introduction
Medium-sized heterocyclic rings, typically defined as those containing eight to eleven atoms,

present unique conformational and electronic properties that make them attractive scaffolds in

medicinal chemistry. 1,5-Diazecane-6,10-dione (CAS No. 1489-84-5) is a member of this

class, characterized by a ten-membered ring containing two nitrogen atoms and two carbonyl

groups. Cyclic diamides, in general, are known for their ability to form predictable hydrogen-

bonding networks, leading to self-assembly into more complex supramolecular structures.[1]
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While specific applications for 1,5-Diazecane-6,10-dione have not been widely reported, the

broader family of cyclic diamides and related diazepine and diazocine structures have been

investigated for a range of biological activities, including antimicrobial and cytotoxic effects.

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 1,5-Diazecane-6,10-dione
are not extensively published. The following table summarizes the basic information available

from chemical supplier databases.

Property Value Source

CAS Number 1489-84-5 Benchchem

Molecular Formula C₈H₁₄N₂O₂ Benchchem

Molecular Weight 170.21 g/mol Calculated

Note: Experimental data such as melting point, boiling point, and solubility are not readily

available in the reviewed literature.

Synthesis of 1,5-Diazecane-6,10-dione: A Proposed
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of 1,5-Diazecane-6,10-dione
is not prominently described in the scientific literature, a plausible and established method for

the synthesis of cyclic diamides involves the cyclocondensation of a diamine with a dicarboxylic

acid or its derivative. The synthesis of medium-sized rings can be challenging due to entropic

and enthalpic barriers, often requiring high-dilution conditions to favor intramolecular cyclization

over intermolecular polymerization.

Proposed Synthetic Pathway:

The most direct conceptual route to 1,5-Diazecane-6,10-dione is the reaction between 1,3-

diaminopropane and adipic acid or a more reactive derivative like adipoyl chloride.
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Figure 1: Proposed synthesis of 1,5-Diazecane-6,10-dione.

Detailed Methodology (Hypothetical):

Objective: To synthesize 1,5-Diazecane-6,10-dione via high-dilution cyclocondensation.

Materials:

1,3-Diaminopropane

Adipoyl chloride

Triethylamine (as a base)

Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

Syringe pumps (2)

Large volume three-necked round-bottom flask equipped with a mechanical stirrer and a

reflux condenser

Procedure:

Preparation of Reagent Solutions:

Prepare a dilute solution of 1,3-diaminopropane and triethylamine in anhydrous DCM.
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Prepare a separate dilute solution of adipoyl chloride in anhydrous DCM.

High-Dilution Reaction Setup:

Charge a large three-necked round-bottom flask with a significant volume of anhydrous

DCM to serve as the reaction solvent.

Equip the flask with a mechanical stirrer and a reflux condenser.

Set up two syringe pumps, one for each of the reagent solutions.

Reaction Execution:

Simultaneously and slowly, add the two reagent solutions to the stirred reaction solvent in

the flask over a period of several hours using the syringe pumps. The slow addition under

high dilution is critical to favor the intramolecular cyclization over intermolecular

polymerization.

Maintain the reaction mixture at room temperature or a slightly elevated temperature (e.g.,

reflux) to facilitate the reaction.

After the addition is complete, allow the reaction to stir for an additional period (e.g., 12-24

hours) to ensure completion.

Work-up and Purification:

Upon completion, quench the reaction with water.

Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M HCl) to

remove excess diamine and base, followed by a wash with a saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system to yield pure 1,5-Diazecane-6,10-dione.
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Characterization:

The identity and purity of the synthesized 1,5-Diazecane-6,10-dione would be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure and assess purity.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

amide C=O and N-H stretches.

Biological Activity and Signaling Pathways
A thorough review of the scientific literature reveals no specific studies detailing the biological

activity or the involvement of 1,5-Diazecane-6,10-dione in any signaling pathways. While

related, more complex diazepine and diazocine derivatives have shown cytotoxic and

antimicrobial activities, it is crucial to note that these activities cannot be directly extrapolated to

1,5-Diazecane-6,10-dione without experimental validation. The lack of data in this area

represents a significant knowledge gap and an opportunity for future research.

Applications in Drug Development
The utility of 1,5-Diazecane-6,10-dione as a core scaffold in drug development remains largely

unexplored. The synthesis of medium-sized rings is a known challenge in medicinal chemistry,

which may contribute to the limited investigation of this particular molecule. However, the

conformational flexibility and the presence of hydrogen bond donor and acceptor groups in 1,5-
Diazecane-6,10-dione could make it an interesting starting point for the design of novel

therapeutic agents. Future studies could involve the synthesis of a library of derivatives with

various substituents to explore potential structure-activity relationships against different

biological targets.
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Figure 2: A potential workflow for evaluating 1,5-Diazecane-6,10-dione in drug discovery.

Conclusion and Future Directions
1,5-Diazecane-6,10-dione is a structurally simple ten-membered cyclic diamide whose

discovery and history are not well-documented. While a plausible synthetic route can be

proposed based on established methodologies for forming medium-sized rings, detailed

experimental protocols and comprehensive physicochemical and spectral data are lacking in

the public domain. Furthermore, its biological activity and potential applications in drug

development remain an open field for investigation. Future research efforts should focus on the
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efficient and scalable synthesis of 1,5-Diazecane-6,10-dione, followed by a thorough

characterization of its properties and a systematic evaluation of its biological activities against a

diverse range of targets. Such studies would be instrumental in determining the potential of this

scaffold for applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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